Cas no 1804366-02-6 (6-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 6-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1804366-02-6
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4832786
• Update Time: 2025-05-21

6-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H5F6NO3/c9-7(10,11)5-3(2-16)1-4(17)15-6(5)18-8(12,13)14/h1,16H,2H2,(H,15,17)
• InChI Key： JVUGEOFDXLHBGJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(NC(C=C1CO)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6

Additional information on 6-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol

6-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol: A Comprehensive Overview

The compound 6-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol, identified by the CAS number 1804366-02-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are well-known for their versatile properties and wide-ranging uses in fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 6-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol is characterized by a pyridine ring with multiple substituents. The presence of hydroxyl, trifluoromethoxy, and trifluoromethyl groups introduces unique electronic and steric effects, making this compound highly reactive under specific conditions. Recent studies have highlighted its potential as a building block for synthesizing advanced materials, particularly in the development of novel pharmaceutical agents.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. Researchers have demonstrated that the hydroxyl group at position 6 can be readily modified to introduce additional functional groups, thereby expanding its utility. For instance, recent findings suggest that this compound can serve as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties.

In terms of synthesis, the preparation of 6-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol involves a multi-step process that typically begins with the substitution of a pyridine derivative. The introduction of trifluoromethyl and trifluoromethoxy groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, making it more efficient and scalable.

The pharmacological properties of this compound have also garnered significant attention. Preclinical studies indicate that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. Furthermore, its ability to penetrate cellular membranes suggests potential applications in drug delivery systems. However, further research is needed to fully understand its pharmacokinetics and toxicity profiles.

From an environmental perspective, the stability and biodegradability of 6-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol are critical considerations. Recent eco-toxicological assessments have shown that it degrades relatively quickly under aerobic conditions, minimizing its environmental footprint. This makes it a promising candidate for use in sustainable chemical processes.

In conclusion, the compound 6-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol represents a valuable addition to the arsenal of organic compounds available for scientific exploration. Its unique structure, versatile reactivity, and potential applications across multiple disciplines underscore its importance in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing innovation across various industries.